Cas no 4559-96-0 (1-(4-Bromophenyl)-4-chlorobutan-1-one)

• Product Name: 1-(4-Bromophenyl)-4-chlorobutan-1-one
• CAS No: 4559-96-0
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• MDL: MFCD00001006
• CID: 85092
• PubChem ID: 78317
• Update Time: 2025-04-18

1-(4-Bromophenyl)-4-chlorobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-chlorobutan-1-one
• 1-(4-Bromophenyl)-4-chloro-1-butanone
• 4?Bromo-4-chlorobutyrophenone
• 4'-Bromo-4-chlorobutyrophenone
• p-Bromo-g-chlorobutyrophenone
• 4′-Bromo-4-chlorobutyrophenone
• 4-Bromo-4-Chlorobutyrophenone
• O10286
• 4-Chloro-p-bromobutyrophenone
• NS00031549
• CS-0204753
• EINECS 224-930-3
• SCHEMBL1502426
• 6D2RTW7CSC
• p-Bromo-.gamma.-chlorobutyrophenone
• AKOS000120283
• C10H10BrClO
• 1-Butanone, 1-(4-bromophenyl)-4-chloro-
• 1-(4-Bromophenyl)-4-chloro-1-butanone; 4?Bromo-4-chlorobutyrophenone
• 4-Chloro-4'-bromobutyrophenone
• 1-(4-bromo-phenyl)-4-chloro-butan-1-one
• EN300-20323
• UNII-6D2RTW7CSC
• 4-Bromophenyl 3-chloropropyl ketone
• MFCD00001006
• Butyrophenone, 4'-bromo-4-chloro-
• AS-49956
• 1-(4-Bromophenyl)-4-chloro-1-butanone #
• 4'-Bromo-4-chlorobutyrophenone, 98%
• A872355
• DTXSID00196558
• 4559-96-0
• p-Bromo-gamma-chlorobutyrophenone
• DTXCID40119049

• MDL： MFCD00001006
• Inchi： 1S/C10H10BrClO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2,7H2
• InChI Key： WJKPUMBLABGUCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCCCl)=O

Computed Properties

• Exact Mass: 259.96000
• Monoisotopic Mass: 259.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: solid
• Density: 1.4780 (rough estimate)
• Melting Point: 35.5-38 °C(lit.)
• Boiling Point: 352.8℃ at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.5963 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 17.07000
• LogP: 3.65080
• Solubility: Uncertain

1-(4-Bromophenyl)-4-chlorobutan-1-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones